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Compound of Interest

2-Difluoromethyl-1-phenylsulfonyl-
Compound Name:
7-azaindole

Cat. No.: B578474

For Researchers, Scientists, and Drug Development Professionals

This document provides a summary of the available information regarding the handling and
storage of 2-Difluoromethyl-1-phenylsulfonyl-7-azaindole. Please note that detailed
experimental data and specific protocols for this compound are limited in publicly available
resources. Researchers should exercise caution and perform their own risk assessments
before use.

Chemical and Physical Properties

Limited quantitative physicochemical data for 2-Difluoromethyl-1-phenylsulfonyl-7-azaindole
is available. The following table summarizes the known information. Researchers are advised
to determine specific properties such as melting point, boiling point, and solubility
experimentally.
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Property Value Source

CAS Number 1363381-32-1 [1]12]

2-(difluoromethyl)-1-
IUPAC Name (phenylsulfonyl)-1H- [1]
pyrrolo[2,3-b]pyridine

Molecular Formula C14H10F2N202S [2]
Molecular Weight 308.31 g/mol [2]
Physical Form Solid [1]
Purity Typically supplied at 297% [1]
Melting Point Not reported
Boiling Point Not reported
Solubility Not reported

Handling and Storage

Conflicting information exists regarding the optimal storage temperature for this compound. It is
recommended to store it in a refrigerator and protect it from moisture.

Storage:

o Recommended: Refrigerator.[1]

o Alternative: Store at room temperature.

o Keep container tightly closed in a dry and well-ventilated place.
Handling:

e Handle in a well-ventilated area, preferably in a fume hood.

e Avoid inhalation of dust.
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e Avoid contact with skin and eyes.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

Safety Information

2-Difluoromethyl-1-phenylsulfonyl-7-azaindole is classified with the signal word "Warning"
and is associated with the following hazard statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements: A comprehensive list of precautionary statements can be found on
the supplier's safety data sheet (SDS).[1]

Experimental Protocols

Currently, there are no specific experimental protocols published in scientific literature for the
use of 2-Difluoromethyl-1-phenylsulfonyl-7-azaindole. The 7-azaindole scaffold is a
common motif in medicinal chemistry, often utilized in the development of kinase inhibitors.[3]
[4] However, the specific biological targets and applications of this particular derivative are not
documented.

General Workflow for Handling a Novel Research Compound:

The following diagram outlines a general workflow for receiving, storing, and preparing a novel
solid compound for experimental use.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b578474?utm_src=pdf-body
https://pdfs.semanticscholar.org/4346/0191d70c4d787b72f84a73336159c232c622.pdf
https://pdfs.semanticscholar.org/4346/0191d70c4d787b72f84a73336159c232c622.pdf
https://pdfs.semanticscholar.org/4346/0191d70c4d787b72f84a73336159c232c622.pdf
https://pdfs.semanticscholar.org/4346/0191d70c4d787b72f84a73336159c232c622.pdf
https://pdfs.semanticscholar.org/4346/0191d70c4d787b72f84a73336159c232c622.pdf
https://www.benchchem.com/product/b578474?utm_src=pdf-body
https://lab-chemicals.com/product/1h-pyrrolo23-bpyridine-2-difluoromethyl-1-phenylsulfonyl/
https://www.chemicalbook.com/synthesis/1h-pyrrolo-2-3-b-pyridine-1-phenylsulfonyl.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

General Workflow for a Novel Solid Compound
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Caption: General workflow for handling a new solid research chemical.
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Signaling Pathways and Biological Activity

There is no published information on the specific biological targets or signaling pathways
modulated by 2-Difluoromethyl-1-phenylsulfonyl-7-azaindole. The 7-azaindole core is a
known "privileged structure" in drug discovery, frequently found in compounds targeting protein
kinases.[3][4] The diagram below illustrates a generalized kinase signaling pathway, which
represents a potential, but unconfirmed, area of activity for this compound class.
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Generalized Kinase Signaling Pathway
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Caption: A simplified representation of a generic kinase signaling cascade.
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Disclaimer: The information provided is based on limited available data. It is the responsibility
of the researcher to conduct a thorough literature search and risk assessment prior to handling
or using this compound. The absence of detailed published protocols necessitates careful
experimental design and safety considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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